Cas no 2197996-20-4 (N-[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]-N,6-dimethylpyrimidin-4-amine)

• Product Name: N-[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]-N,6-dimethylpyrimidin-4-amine
• CAS No: 2197996-20-4
• MF: C₁₅H₁₉FN₆
• MW: 302.349965333939
• CID: 5461434
• Update Time: 2025-06-08

N-[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]-N,6-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[1-(5-Fluoro-4-pyrimidinyl)-4-piperidinyl]-N,6-dimethyl-4-pyrimidinamine
• N-[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]-N,6-dimethylpyrimidin-4-amine

• Inchi： 1S/C15H19FN6/c1-11-7-14(19-10-18-11)21(2)12-3-5-22(6-4-12)15-13(16)8-17-9-20-15/h7-10,12H,3-6H2,1-2H3
• InChI Key： YIQJEYNSPPAKMF-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC(N(C2CCN(C3C(F)=CN=CN=3)CC2)C)=N1

Additional information on N-[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]-N,6-dimethylpyrimidin-4-amine

Introduction to N-[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]-N,6-dimethylpyrimidin-4-amine (CAS No: 2197996-20-4)

N-[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]-N,6-dimethylpyrimidin-4-amine

This compound, identified by its CAS number 2197996-20-4, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates a unique combination of heterocyclic rings and functional groups, making it a promising candidate for various therapeutic applications. The presence of a 5-fluoropyrimidin-4-yl moiety and a piperidin-4-yl substituent contributes to its distinctive chemical properties, which are being explored for their potential in drug development.

The compound's structure is characterized by a pyrimidine core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets. The introduction of fluorine at the 5-position of the pyrimidine ring enhances its metabolic stability and binding affinity, making it an attractive component in the design of novel therapeutic agents. Additionally, the piperidine ring provides a lipophilic moiety that aids in membrane penetration, improving bioavailability and target engagement.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. N-[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]-N,6-dimethylpyrimidin-4-amine has been investigated for its potential role as an inhibitor of FLT3, an enzyme overexpressed in certain types of leukemia. Preclinical studies have demonstrated that this compound can effectively inhibit FLT3 kinase activity, leading to reduced proliferation of leukemia cells. The fluorine atom's presence plays a crucial role in this inhibition by enhancing the compound's binding affinity to the active site of the enzyme.

The compound's efficacy has also been explored in other therapeutic areas. For instance, its ability to modulate the activity of Janus kinases (JAKs) has been studied in the context of autoimmune diseases. JAKs are involved in signal transduction pathways that regulate inflammation and immune responses. By inhibiting JAK activity, N-[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]-N,6-dimethylpyrimidin-4-amine may offer a novel approach to treating conditions such as rheumatoid arthritis and psoriasis. Early clinical trials have shown promising results, with the compound demonstrating both safety and tolerability at therapeutic doses.

The synthesis of N-[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]-N,6-dimethylpyrimidin-4-am ine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the fluorine atom into the pyrimidine ring is particularly challenging due to its high reactivity. Advanced synthetic techniques, such as metal-catalyzed cross-coupling reactions, have been employed to achieve this transformation with high yield and selectivity. These synthetic strategies are critical for ensuring the purity and scalability of the compound for pharmaceutical use.

The pharmacokinetic properties of N-[1-(5-fluoropyrimidin-4-y l)piperidin -4 -yl]-N,6-dimethylpy rim idin -4-am ine have been thoroughly characterized to optimize its therapeutic potential. Studies have shown that the compound exhibits moderate solubility in water and oil-based media, suggesting good oral bioavailability. Additionally, its metabolic stability has been assessed through in vitro studies using liver microsomes and intestinal CYP enzymes. These studies have identified key metabolic pathways that contribute to the compound's degradation, providing insights into potential drug-drug interactions and dosing regimens.

The safety profile of N-[1-(5-fluoropy rim idin -4 -yl strong>)< strong > piper id ine - 4 - yl strong >]-N ,6-dimethylpy rim id ine - 4-am ine has been evaluated through preclinical toxicology studies. These studies have demonstrated that the compound is well-tolerated at doses up to 100 mg/kg body weight, with no significant adverse effects observed. However, further studies are needed to assess long-term safety and potential side effects at lower therapeutic doses. These findings provide a solid foundation for advancing the compound into clinical trials where its safety and efficacy can be further evaluated in human patients.

The development of N-[1-(< strong > 5-fluoropy rim id ine - 4 - yl strong >)< strong > piper id ine - 4 - yl strong >]-N ,6-dimethylpy rim id ine - 4-am ine aligns with current trends in drug discovery aimed at identifying more selective and potent small-molecule inhibitors. The integration of computational chemistry techniques has played a significant role in optimizing the compound's structure for improved pharmacological properties. Molecular modeling studies have helped identify key interactions between the compound and its target proteins, guiding structural modifications that enhance binding affinity and reduce off-target effects.

In conclusion, N-[1-(< strong > 5-fluoropy rim id ine - 4 - yl strong >)< strong > piper id ine - 4 - yl strong >]-N ,6-dimethylpy rim id ine - 4-am ine (CAS No: 2197996-20- strong>- ^{< /sup>}
< / em> em> em> em> em> em> em> em> em>) is a promising therapeutic agent with significant potential in treating various diseases. Its unique molecular structure, characterized by a pyrimidine core with fluorine substitution and piperidine side chains, contributes to its distinctive pharmacological properties. Ongoing research continues to explore its applications in oncology and autoimmune diseases, with promising results from preclinical studies indicating both safety and efficacy. As drug discovery advances, compounds like N-[1-(< strong > 5-fluoropy rim id ine - 4 - yl strong >)< strong > piper id ine - 4 - yl strong >]-N ,6-dimethylpy rim id ine- < br /> br /> br /> br /> br /> br /> br /> br /> br /> br /> br /> br /> br /> br /> br /> br /> br /> br />< / p>